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Compound of Interest

Compound Name: Methyl 3-oxo-3-phenylpropanoate

Cat. No.: B1268224

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 3-o0xo0-3-phenylpropanoate, a versatile 3-keto ester, serves as a crucial building block
in organic synthesis and holds significant relevance in the development of various chemical
entities. This technical guide provides a comprehensive overview of its nomenclature,
physicochemical properties, synthesis methodologies, and key applications. Detailed
experimental protocols for its synthesis via Claisen condensation are presented, alongside a
discussion of its role as a precursor in the synthesis of controlled substances. This document
aims to be an in-depth resource for professionals in the fields of chemical research and drug
development.

Nomenclature and Identification

The compound with the systematic IUPAC name methyl 3-oxo-3-phenylpropanoate is also
widely known by several synonyms.[1] Proper identification is crucial for accurate research and
documentation.

Table 1: IUPAC Name and Synonyms
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Type Name

IUPAC Name methyl 3-oxo0-3-phenylpropanoate

Methyl benzoylacetate, Methyl 3-oxo-3-

phenylpropionate, 3-oxo-3-phenyl-propionic acid
Common Synonyms i i

methyl ester, Acetic acid, benzoyl-, methyl ester,

benzenepropanoic acid, beta-oxo-, methyl ester

CAS Number 614-27-7

Physicochemical Properties

A thorough understanding of the physical and chemical properties of methyl 3-oxo-3-
phenylpropanoate is essential for its handling, storage, and application in chemical reactions.

Table 2: Physicochemical Data of Methyl 3-oxo-3-phenylpropanoate

Property Value Reference
Molecular Formula C10H1003 [2]
Molecular Weight 178.18 g/mol [1]
Appearance Solid [3]
) >98% (mixture of keto & enol
Purity (2]
forms)

Soluble in acetonitrile (=10

Solubility [2]
mg/ml)

Storage -20°C [2]
WRGLZAJBHUOPFO-

INChl Key [1]

UHFFFAOYSA-N

COC(=0)CC(=0)C1=CC=CC=
SMILES ) [1]
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Synthesis of Methyl 3-oxo0-3-phenylpropanoate

The primary method for synthesizing [3-keto esters such as methyl 3-oxo-3-
phenylpropanoate is the Claisen condensation.[4][5] This reaction involves the base-
promoted condensation of two ester molecules, where one must possess an a-hydrogen to
form an enolate.

General Reaction Scheme: Claisen Condensation

The synthesis of methyl 3-oxo-3-phenylpropanoate is achieved through a mixed Claisen
condensation between methyl benzoate and methyl acetate.

Methyl Benzoate /ReagNA

1. Strong Base (e.g., NaOMe)
2. Acid Workup (e.g., H30O+)

Methyl Acetate // l

Methanol

Methyl 3-oxo0-3-phenylpropanoate

Click to download full resolution via product page

Caption: General scheme of the Claisen condensation for the synthesis of Methyl 3-ox0-3-
phenylpropanoate.

Detailed Experimental Protocol

This protocol outlines a laboratory-scale synthesis of methyl 3-oxo-3-phenylpropanoate via
Claisen condensation.

Materials:
e Methyl benzoate

o Methyl acetate
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e Sodium methoxide (NaOMe)

e Anhydrous diethyl ether or tetrahydrofuran (THF)

o Hydrochloric acid (HCI), dilute solution

e Saturated sodium bicarbonate solution

 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)

e Round-bottom flask

o Reflux condenser

e Dropping funnel

e Magnetic stirrer

e Separatory funnel

 Rotary evaporator

Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer, reflux
condenser, and a dropping funnel, add sodium methoxide and anhydrous diethyl ether under
an inert atmosphere (e.g., nitrogen or argon).

o Addition of Esters: A mixture of methyl benzoate and methyl acetate is added dropwise to the
stirred suspension of sodium methoxide in diethyl ether at a controlled temperature (typically
room temperature or slightly below).

o Reaction: The reaction mixture is then stirred at room temperature or gently refluxed for
several hours to ensure the completion of the condensation. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).
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o Workup:
o After the reaction is complete, the mixture is cooled in an ice bath.

o Dilute hydrochloric acid is slowly added to neutralize the reaction mixture and quench the
excess bhase.

o The mixture is transferred to a separatory funnel, and the organic layer is separated.
o The aqueous layer is extracted with diethyl ether.

o The combined organic layers are washed sequentially with saturated sodium bicarbonate
solution and brine.

» Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

 Purification: The crude product is purified by vacuum distillation or column chromatography
to yield pure methyl 3-oxo-3-phenylpropanoate.

Applications in Synthesis

Methyl 3-o0xo0-3-phenylpropanoate is a valuable intermediate in the synthesis of a variety of
organic compounds. Its dicarbonyl functionality allows for a range of chemical transformations.

Precursor in Amphetamine Synthesis

A significant application of methyl 3-oxo-3-phenylpropanoate, particularly in forensic and
regulatory contexts, is its use as a precursor in the clandestine synthesis of phenyl-2-
propanone (P2P), a key intermediate for amphetamine and methamphetamine.[2]

The conversion of methyl 3-oxo-3-phenylpropanoate to P2P typically involves hydrolysis and
decarboxylation. The resulting P2P can then be converted to amphetamine or
methamphetamine through various methods, with the Leuckart reaction being a common route.

[E][71[8]
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Hydrolysis & Leuckart Reaction
Decarboxylation (Reductive Amination) :
Methyl 3-ox0-3-phenylpropanoate Phenyl-2-propanone (P2P) Amphetamine

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of amphetamine from Methyl 3-oxo-3-
phenylpropanoate.

Note: The synthesis of amphetamine and its derivatives is subject to strict legal regulations in
most jurisdictions. This information is provided for academic and research purposes only.

Conclusion

Methyl 3-o0xo0-3-phenylpropanoate is a compound of significant interest due to its versatile
reactivity and its role as a key synthetic intermediate. A thorough understanding of its
properties and synthetic routes, such as the Claisen condensation, is essential for chemists in
both academic and industrial settings. While its application in legitimate research is broad, its
use as a precursor in the illicit synthesis of controlled substances underscores the importance
of regulatory oversight and awareness within the scientific community. This guide has provided
a detailed overview of this compound, aiming to equip researchers with the necessary
knowledge for its safe and effective utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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